Cas no 2213-81-2 (2-Chloro-5-(1,1-dimethylethyl)-1,3-dinitrobenzene)

• Product Name: 2-Chloro-5-(1,1-dimethylethyl)-1,3-dinitrobenzene
• CAS No: 2213-81-2
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 42623
• PubChem ID: 75176
• Update Time: 2025-04-18

2-Chloro-5-(1,1-dimethylethyl)-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-2-chloro-1,3-dinitrobenzene
• 4-tert-Butyl-2,6-dinitrochlorobenzene
• 5-tert-butyl-2-chloro-1,3-dinitrobenzene
• DNTBCB
• 2,6-dinitro-4-t-butyl-1-chlorobenzene
• 2,6-dinitro-4-tert-butylchlorobenzene
• 2,6-dinitro-4-tert-butylphenyl chloride
• 2-CHLORO-5-(1,1-DIMETHYLETHYL)-1,3-DINITROBENZENE
• 2-chloro-5-tert-butyl-1,3-dinitrobenzene
• 4-t-Butyl-2,6-dinitrochlorobenzene
• 5-tert-butyl-2-chloro-1,3-dinitro-benzene
• 2,6-dinitro-4-t-butyl-chlorobenzene
• AKOS016014192
• A815967
• W-109761
• 2,6-dinitro-4-t-butylchlorobenzene
• DTXSID00176658
• 2213-81-2
• EINECS 218-672-0
• SCHEMBL4940622
• UNII-QE3CA59X6A
• QE3CA59X6A
• FT-0714820
• Benzene, 2-chloro-5-(1,1-dimethylethyl)-1,3-dinitro-
• FRFMLDNFLXIDSH-UHFFFAOYSA-N
• 5-tert-butyl-2-chloro-1, 3-dinitrobenzene
• 4-t-butyl-2,6-dinitro chlorobenzene
• NS00027074
• 2-AMINO-6-HYDROXY-HEXANOICACID
• Benzene,2-chloro-5-(1,1-dimethylethyl)-1,3-dinitro-
• DTXCID1099149
• 2-Chloro-5-(1,1-dimethylethyl)-1,3-dinitrobenzene

• MDL： MFCD00179825
• Inchi： 1S/C10H11ClN2O4/c1-10(2,3)6-4-7(12(14)15)9(11)8(5-6)13(16)17/h4-5H,1-3H3
• InChI Key： FRFMLDNFLXIDSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.04100
• Monoisotopic Mass: 258.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.348
• Melting Point: 113-115 ºC
• Boiling Point: 317.7 °C at 760 mmHg
• Flash Point: 145.9 °C
• Refractive Index: 1.566
• PSA: 91.64000
• LogP: 4.50030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes